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Compound of Interest

Compound Name: 2,3,5-Trifluorophenylacetonitrile

Cat. No.: B1303387 Get Quote

This document provides essential safety and logistical information for the proper disposal of

2,3,5-Trifluorophenylacetonitrile, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on established safety protocols for toxic

nitrile compounds.

Quantitative Data Summary
While specific toxicological data for 2,3,5-Trifluorophenylacetonitrile is not readily available,

the following table summarizes key hazard information and physical properties based on safety

data sheets for structurally similar nitrile compounds. This information is critical for a proper risk

assessment before handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1303387?utm_src=pdf-interest
https://www.benchchem.com/product/b1303387?utm_src=pdf-body
https://www.benchchem.com/product/b1303387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH331:

Toxic if inhaledH335: May

cause respiratory irritation

[1]

Signal Word Danger [1][2]

UN Number UN3439 [3]

Proper Shipping Name
NITRILES, SOLID, TOXIC,

N.O.S.
[3]

Hazard Class 6.1 (Toxic) [3]

Packing Group III [3]

Physical State Solid [3]

Melting Point
51 - 55 °C / 123.8 - 131 °F (for

a similar compound)
[3]

Combustion Hazards

In a fire, may emit toxic fumes

of carbon dioxide, carbon

monoxide, hydrogen fluoride,

nitrogen oxides (NOx), and

hydrogen cyanide (HCN).

[2]

Step-by-Step Disposal Protocol
This protocol outlines the required steps for the safe handling and disposal of 2,3,5-
Trifluorophenylacetonitrile waste. Adherence to these procedures is critical to ensure

personnel safety and environmental protection.

Phase 1: Pre-Disposal Preparation and Personal
Protective Equipment (PPE)
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Risk Assessment: Before handling the waste, conduct a thorough risk assessment. The

toxicological properties have not been fully investigated, so treat the compound with extreme

caution.[3]

Designated Area: All handling of waste should occur in a designated, well-ventilated area,

preferably within a chemical fume hood.[1][4]

Required PPE: At a minimum, the following PPE must be worn:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[3]

Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA

regulations.[3] An eye wash station should be readily accessible.[2]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

[2][3]

Respiratory Protection: If there is a risk of dust formation or aerosol generation, a

respirator with a particulate filter (conforming to EN 143 or equivalent) must be used.[3]

Phase 2: Waste Collection and Containment
Avoid Dust Generation: When handling the solid waste, take care to avoid creating dust.[1]

Do not dry sweep.

Spill Management:

For small spills, carefully sweep up the solid material and place it into a suitable, closed

container for disposal.[1]

For larger spills, evacuate personnel to a safe area.[1] Ensure adequate ventilation.[1]

Do not allow the product to enter drains or waterways.[1]

Containerization:

Place all waste 2,3,5-Trifluorophenylacetonitrile and any contaminated materials (e.g.,

paper towels, gloves) into a clearly labeled, sealed, and suitable container.[1]
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The label should include "Hazardous Waste," the chemical name "2,3,5-
Trifluorophenylacetonitrile," and the associated hazard pictograms (e.g., skull and

crossbones).[2]

Contaminated Packaging: Dispose of the original product container as unused product

unless it has been thoroughly decontaminated.[1]

Phase 3: Final Disposal
Professional Disposal Service: Do not attempt to dispose of this chemical through standard

waste streams. Contact a licensed professional waste disposal company to handle the

material.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Regulatory Compliance: Chemical waste generators must determine if a discarded chemical

is classified as hazardous waste and must consult local, regional, and national hazardous

waste regulations to ensure complete and accurate classification and disposal.[3]

Documentation: Maintain a record of the waste disposal, including the date, quantity, and the

name of the disposal company.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of 2,3,5-Trifluorophenylacetonitrile.
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Phase 1: Preparation

Phase 2: Collection

Phase 3: Disposal

Identify Waste:
2,3,5-Trifluorophenylacetonitrile

Assess Hazards
(Toxic, Irritant)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat,

Respirator if needed)

Collect Waste Material
(Avoid Dust)

Is it a Spill?

Follow Spill Protocol:
Contain & Clean Up

Yes

Securely Package in
Labeled, Closed Container

No

Contact Licensed
Waste Disposal Company

Arrange for Waste Pickup

Document Disposal Record

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2,3,5-Trifluorophenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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